
Calcium Permanganate: A Comprehensive
Technical Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium permanganate

Cat. No.: B160216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical safety

information for calcium permanganate, compiled from various Safety Data Sheets (SDS). This

document is intended to equip laboratory and research professionals with the necessary data

to handle this powerful oxidizing agent safely.

Core Safety & Physical Properties
Calcium permanganate, with the chemical formula Ca(MnO₄)₂, is a purple crystalline solid

known for its strong oxidizing properties.[1][2] It is crucial for researchers to be fully aware of its

characteristics to ensure safe handling and storage.
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Property Value Source

Molecular Formula Ca(MnO₄)₂ [2]

Molecular Weight 277.95 g/mol [1]

Appearance Purple crystalline solid [1][2]

Density 2.4 g/cm³ [1][2][3]

Melting Point
Decomposes at 140 °C

(tetrahydrate)
[2]

Solubility
Freely soluble in water;

decomposes in alcohol
[1][2]

Hazard Identification
Calcium permanganate is classified as a strong oxidizing agent and poses several significant

health and safety risks.

Hazard Class Classification Notes

Oxidizing Solids Category 2 May intensify fire; oxidizer.[4]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.

Skin Corrosion/Irritation Category 1C
Causes severe skin burns and

eye damage.[4]

Serious Eye Damage/Irritation Category 1
Causes serious eye damage.

[4]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.[5]

Hazardous to the Aquatic

Environment (Acute)
Category 1 Very toxic to aquatic life.

Hazardous to the Aquatic

Environment (Chronic)
Category 1

Very toxic to aquatic life with

long lasting effects.[4]
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Experimental Safety Protocols & Handling
Due to its hazardous nature, strict adherence to safety protocols is mandatory when working

with calcium permanganate.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure.

Protection Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[6]

Skin Protection
Wear fire/flame resistant and impervious

clothing. Handle with gloves.[6]

Respiratory Protection
In case of insufficient ventilation, wear a suitable

respiratory protective device.[6]

Handling and Storage
Handling: Use in a well-ventilated area. Avoid formation of dust and aerosols. Keep away

from heat, sparks, open flames, and other ignition sources.[7][8] Take precautions to avoid

mixing with combustible materials.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep

away from clothing and other combustible materials.[4]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. Flood with water and cool all affected containers with flooding quantities of

water.[1][6]

Specific Hazards: As an oxidizer, it will accelerate the burning of combustible materials.[2][6]

May decompose explosively when heated or involved in a fire.[6]

Toxicological and Ecological Information
Understanding the toxicological profile of calcium permanganate is essential for risk

assessment.

Toxicity Data
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Test Species Route Value

LC50
Poecilia reticulata

(guppy)
- 0.47 mg/l - 96 h

EC50
Daphnia magna

(Water flea)
- 0.06 mg/l - 48 h

ErC50

Desmodesmus

subspicatus (green

algae)

- 0.8 mg/l - 72 h

NOEC

Desmodesmus

subspicatus (green

algae)

- 0.32 mg/l - 72 h

Note: The provided toxicity data is for Potassium Permanganate, a closely related compound,

as specific data for Calcium Permanganate is limited in the searched SDSs.

Ecological Information
Calcium permanganate is very toxic to aquatic life with long-lasting effects. Environmental

release should be avoided.

Visualized Safety Information
To further clarify the hazards and necessary precautions, the following diagrams illustrate key

safety-related workflows and relationships.
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Caption: Logical relationships of calcium permanganate's key hazards.
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Spill Occurs

Evacuate Area & Ensure Ventilation

Wear Appropriate PPE

Contain Spill (Avoid Combustibles)

Collect with Non-Sparking Tools

Dispose in Sealed Container
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Caption: General workflow for responding to a calcium permanganate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-permanganate
https://en.wikipedia.org/wiki/Calcium_permanganate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2323240.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2323240.aspx
https://www.sigmaaldrich.com/HK/en/sds/sigald/223468?userType=undefined
https://sds.aquaphoenixsci.com/SDS/Potassium%20Permanganate%200.10N%20%20(PP1385-C)_GHSUnitedStatesSDS_en_2020-11-03.pdf
https://www.echemi.com/sds/calcium-permanganate-pd180727113398.html
https://shop.chemsupply.com.au/documents/PL0031CH5L.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25870.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=672&p_version=1&p_lang=en
https://www.benchchem.com/product/b160216#calcium-permanganate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b160216#calcium-permanganate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b160216#calcium-permanganate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b160216#calcium-permanganate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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